1-Tert-butyl-2-chloro-1H-imidazole

Specification

• CAS No.: 1053655-54-1
• Molecular Formula: C7H11ClN2
• Molecular Weight: 158.63 g/mol
• IUPAC Name: 1-tert-butyl-2-chloroimidazole
• Standard InChI: InChI=1S/C7H11ClN2/c1-7(2,3)10-5-4-9-6(10)8/h4-5H,1-3H3
• Standard InChI Key: HGALHYIWAIAMJQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C=CN=C1Cl
• Canonical SMILES: CC(C)(C)N1C=CN=C1Cl

Introduction

1-Tert-butyl-2-chloro-1H-imidazole is a heterocyclic compound belonging to the imidazole class, characterized by a five-membered ring containing two nitrogen atoms. This compound is notable for its unique structural features and potential applications in various scientific fields, particularly in medicinal chemistry and material science.

Applications and Research Findings

Research indicates that similar imidazole derivatives can act as inhibitors for specific enzymes or receptors, suggesting potential therapeutic applications. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are commonly employed to confirm the structure and purity of synthesized compounds.

Table 1: Spectroscopic Techniques Used for Characterization

Technique	Purpose
NMR	Confirm molecular structure and purity
IR	Identify functional groups and confirm molecular structure

Biological Activities and Potential Therapeutic Applications

While specific biological activities of 1-Tert-butyl-2-chloro-1H-imidazole are not extensively documented, its structural similarity to other imidazole derivatives suggests potential applications in medicinal chemistry. These compounds often exhibit antimicrobial, antitubercular, and anticancer activities, as seen in related imidazole and benzimidazole derivatives.

Table 2: Potential Biological Activities of Imidazole Derivatives

Activity Type	Example Compounds	Target
Antimicrobial	Benzimidazole derivatives	Various pathogens
Antitubercular	Imidazo-thiazole derivatives	Mycobacterium tuberculosis
Anticancer	Benzo[d]imidazole derivatives	Human topoisomerase I